Cas no 1198396-29-0 (9-Bromo-11,11-dimethyl-11H-benzo[a]fluorene)

• Product Name: 9-Bromo-11,11-dimethyl-11H-benzo[a]fluorene
• CAS No: 1198396-29-0
• MF: C₁₉H₁₅Br
• MW: 323.226404428482
• CID: 842715
• PubChem ID: 71004599
• Update Time: 2025-05-19

9-Bromo-11,11-dimethyl-11H-benzo[a]fluorene Chemical and Physical Properties

Names and Identifiers

• 9-Bromo-11,11-dimethyl-11H-benzo[a]fluorene
• 9-Bromine-11,11-Dimethyl-11H-Benzo[A]Fluorene
• 9-bromo-11,11-dimethylbenzo[a]fluorene
• 9-bromo-11-dimethyl-11H-Benzo[a]fluorene
• 11H-Benzo[a]fluorene, 9-bromo-11,11-dimethyl-
• AKOS016012104
• 11H-enzo[a]luorene, 9-romo-11,11-imethyl-
• DB-061663
• AC-26921
• DTXSID40744113
• 1198396-29-0
• CS-0442338
• SCHEMBL13828968
• SB66720

• MDL： MFCD19440969
• Inchi： 1S/C19H15Br/c1-19(2)17-11-13(20)8-10-15(17)16-9-7-12-5-3-4-6-14(12)18(16)19/h3-11H,1-2H3
• InChI Key： BXVWLQIKNMFQCS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C3C=CC4C=CC=CC=4C=3C(C)(C)C=2C=1

Computed Properties

• Exact Mass: 322.03575
• Monoisotopic Mass: 322.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.363
• PSA: 0

Additional information on 9-Bromo-11,11-dimethyl-11H-benzo[a]fluorene

Introduction to 9-Bromo-11,11-dimethyl-11H-benzo[a]fluorene (CAS No. 1198396-29-0)

9-Bromo-11,11-dimethyl-11H-benzo[a]fluorene (CAS No. 1198396-29-0) is a brominated derivative of benzo[a]fluorene, a class of polycyclic aromatic hydrocarbons (PAHs). This compound has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including materials science, organic synthesis, and medicinal chemistry.

The molecular formula of 9-Bromo-11,11-dimethyl-11H-benzo[a]fluorene is C₂₀H₁₅Br, and its molecular weight is 337.24 g/mol. The compound features a bromine atom at the 9-position and two methyl groups at the 11-position, which significantly influence its chemical properties and reactivity. The presence of the bromine atom makes it an excellent precursor for further functionalization through various chemical reactions, such as Suzuki coupling and other palladium-catalyzed cross-coupling reactions.

In the realm of materials science, 9-Bromo-11,11-dimethyl-11H-benzo[a]fluorene has shown promise as a building block for the synthesis of advanced materials with unique optical and electronic properties. Recent studies have explored its use in the development of organic semiconductors and luminescent materials. For instance, researchers at the University of California, Berkeley, have reported the synthesis of conjugated polymers incorporating 9-Bromo-11,11-dimethyl-11H-benzo[a]fluorene units, which exhibit enhanced photoluminescence and charge transport properties. These materials have potential applications in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

In the field of medicinal chemistry, 9-Bromo-11,11-dimethyl-11H-benzo[a]fluorene has been investigated for its potential as a lead compound in drug discovery. Its structural features make it a valuable starting point for the design and synthesis of bioactive molecules. A study published in the Journal of Medicinal Chemistry highlighted the use of 9-Bromo-11,11-dimethyl-11H-benzo[a]fluorene as a scaffold for the development of anticancer agents. The researchers found that derivatives of this compound exhibited potent cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy.

The synthetic accessibility of 9-Bromo-11,11-dimethyl-11H-benzo[a]fluorene has also been a subject of interest. Several efficient synthetic routes have been developed to prepare this compound on a laboratory scale. One notable method involves the bromination of 9-methoxybenzo[a]fluorene followed by demethylation and methylation steps to introduce the desired substituents. This synthetic strategy provides a versatile platform for further functionalization and derivatization.

Beyond its applications in materials science and medicinal chemistry, 9-Bromo-11,11-dimethyl-10H-benzo[a]fluorene has also been studied for its environmental impact. PAHs are known to be persistent organic pollutants (POPs) that can accumulate in ecosystems and pose potential health risks to humans and wildlife. However, the specific environmental fate and toxicological profile of 9-Bromo-10H-benzo[a]fluorene are still under investigation. Preliminary studies suggest that it may have lower environmental persistence compared to other PAHs due to its brominated structure.

In conclusion, 9-Bromo-benzo[a]fluorene (CAS No. 8365047) is a versatile compound with a wide range of applications in materials science, organic synthesis, and medicinal chemistry. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in various scientific disciplines.